Cas no 896615-76-2 (methyl 4,5-dimethyl-2-{4-(4-methylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate)

• Product Name: methyl 4,5-dimethyl-2-{4-(4-methylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate
• CAS No: 896615-76-2
• MF: C₂₁H₂₆N₂O₅S₂
• MW: 450.571543216705
• CID: 5479312
• Update Time: 2025-10-24

methyl 4,5-dimethyl-2-{4-(4-methylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 4,5-dimethyl-2-[[4-[(4-methyl-1-piperidinyl)sulfonyl]benzoyl]amino]-, methyl ester
• methyl 4,5-dimethyl-2-{4-(4-methylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate

• InChI Key： KWBSXQSPSDOGHY-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(S(N3CCC(C)CC3)(=O)=O)C=C2)SC(C)=C(C)C=1C(OC)=O

Additional information on methyl 4,5-dimethyl-2-{4-(4-methylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate

Comprehensive Overview of Methyl 4,5-dimethyl-2-{4-(4-methylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate (CAS No. 896615-76-2)

Methyl 4,5-dimethyl-2-{4-(4-methylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate (CAS No. 896615-76-2) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of thiophene carboxylates, which are known for their versatility in drug design and material science. The presence of a sulfonylbenzamido group and a methylpiperidinyl moiety enhances its biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for sulfonamide derivatives and thiophene-based compounds has surged, driven by their applications in developing enzyme inhibitors and receptor modulators. The compound's CAS No. 896615-76-2 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its molecular structure, characterized by a thiophene-3-carboxylate core, allows for diverse chemical modifications, enabling scientists to tailor its properties for specific applications.

One of the most discussed topics in the context of methyl 4,5-dimethyl-2-{4-(4-methylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate is its potential role in targeted drug delivery systems. Researchers are investigating how the sulfonylbenzamido group can improve the bioavailability and selectivity of drug candidates. Additionally, the compound's methylpiperidinyl component is being studied for its ability to enhance blood-brain barrier penetration, a critical factor in central nervous system (CNS) drug development.

The synthesis of CAS No. 896615-76-2 involves multi-step organic reactions, including amidation and sulfonylation, which are well-documented in the literature. These processes highlight the compound's synthetic accessibility, making it a viable candidate for large-scale production. Furthermore, its stability under various conditions has been a focal point for industrial applications, particularly in the development of high-performance materials and specialty chemicals.

From an environmental perspective, the biodegradability and ecotoxicity of thiophene derivatives like methyl 4,5-dimethyl-2-{4-(4-methylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate are under scrutiny. Regulatory bodies and researchers are collaborating to assess its environmental impact, ensuring compliance with green chemistry principles. This aligns with the growing trend of sustainable chemical synthesis, which prioritizes eco-friendly methodologies.

In the realm of computational chemistry, CAS No. 896615-76-2 has been the subject of molecular docking studies to predict its interactions with biological targets. These simulations provide valuable insights into its potential as a lead compound for drug discovery. The integration of artificial intelligence (AI) in chemical research has further accelerated the exploration of its applications, with algorithms identifying novel derivatives with enhanced properties.

The patent landscape for methyl 4,5-dimethyl-2-{4-(4-methylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate is expanding, with several filings highlighting its utility in antimicrobial and anti-inflammatory formulations. This underscores its commercial potential and the competitive nature of the pharmaceutical industry. Companies are investing in proprietary synthesis routes to secure intellectual property rights, reflecting the compound's strategic importance.

In conclusion, methyl 4,5-dimethyl-2-{4-(4-methylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate (CAS No. 896615-76-2) represents a promising avenue for scientific and industrial advancement. Its multifaceted applications, from drug development to material science, make it a compound of enduring interest. As research continues to unravel its full potential, it is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and medicine.